Cas no 303100-76-7 (N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide
• CAS No: 303100-76-7
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5435177
• Update Time: 2025-05-19

N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxoquinoline-3-carboxamide
• N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• Inchi： 1S/C18H15ClN2O3/c1-2-21-14-10-6-3-7-11(14)16(22)15(18(21)24)17(23)20-13-9-5-4-8-12(13)19/h3-10,22H,2H2,1H3,(H,20,23)
• InChI Key： DPLCMIUTQNLZFS-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(O)=C(C(NC2=CC=CC=C2Cl)=O)C1=O

Computed Properties

• Exact Mass: 342.077
• Monoisotopic Mass: 342.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2

Additional information on N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 303100-76-7)

N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, with the CAS number 303100-76-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of functional groups such as the hydroxy and carboxamide moieties enhances its potential applications in drug development and material science.

In recent years, the demand for quinoline derivatives has surged due to their role in designing novel therapeutics. Researchers are particularly interested in N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide for its potential as a kinase inhibitor, a topic frequently searched in academic and industrial databases. Kinase inhibitors are pivotal in treating diseases like cancer and autoimmune disorders, making this compound a subject of intense study.

The synthesis of CAS 303100-76-7 involves multi-step organic reactions, including condensation and cyclization processes. Its molecular structure features a chlorophenyl group, which contributes to its unique physicochemical properties. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and stability for further applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex molecules like N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide. Green chemistry principles are being integrated into its production to minimize environmental impact, aligning with global sustainability goals. This approach resonates with users searching for eco-friendly chemical processes and green pharmaceuticals.

Another area of interest is the computational modeling of quinoline-based compounds. Advanced molecular docking studies are being conducted to predict the binding affinity of CAS 303100-76-7 with target proteins. Such in silico analyses accelerate drug discovery by identifying promising candidates before lab testing, a topic frequently queried in AI-driven drug development platforms.

The pharmacokinetic profile of N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide is also under investigation. Parameters like bioavailability, metabolic stability, and toxicity are critical for its potential therapeutic use. These aspects are often searched by professionals in pharmacology and medicinal chemistry, highlighting the compound's relevance in modern research.

Beyond pharmaceuticals, CAS 303100-76-7 is explored for its applications in material science. Its fluorescence properties make it a candidate for developing organic light-emitting diodes (OLEDs), a hot topic in renewable energy discussions. Users searching for advanced materials or optoelectronic devices will find this compound's potential intriguing.

In summary, N-(2-chlorophenyl)-1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS 303100-76-7) is a versatile compound with broad applications in drug discovery, green chemistry, and material innovation. Its study addresses contemporary scientific challenges, making it a focal point for researchers and industry professionals alike.